Cas no 392291-16-6 (N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 392291-16-6
• MF: C₂₂H₂₃N₅O₄S₃
• MW: 517.644120454788
• CID: 6438069
• Update Time: 2025-05-20

N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide
• Benzamide, N-[5-[[2-oxo-2-(phenylamino)ethyl]thio]-1,3,4-thiadiazol-2-yl]-4-(1-piperidinylsulfonyl)-

• Inchi： 1S/C22H23N5O4S3/c28-19(23-17-7-3-1-4-8-17)15-32-22-26-25-21(33-22)24-20(29)16-9-11-18(12-10-16)34(30,31)27-13-5-2-6-14-27/h1,3-4,7-12H,2,5-6,13-15H2,(H,23,28)(H,24,25,29)
• InChI Key： CIQADXCZJWYOAY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NC2=CC=CC=C2)S1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 6.91±0.50(Predicted)

Additional information on N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide

Introduction to N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 392291-16-6)

N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 392291-16-6, represents a novel molecular entity with a complex structural framework that incorporates several pharmacophoric elements. The presence of a thiadiazole core, combined with functional groups such as piperidine-1-sulfonyl and phenylcarbamoyl, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural design of N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide is meticulously crafted to interact with biological targets in a specific manner. The thiadiazole moiety is well-documented for its role in various bioactive molecules, often contributing to antimicrobial and anti-inflammatory properties. In this context, the compound's potential therapeutic applications are closely tied to its ability to modulate biological pathways relevant to these conditions.

One of the most intriguing aspects of this compound is its dual functionality, stemming from the combination of the piperidine-1-sulfonyl group and the phenylcarbamoylmethylsulfanyl moiety. The piperidine scaffold is frequently employed in drug design due to its favorable pharmacokinetic properties and its ability to form stable interactions with biological targets. Meanwhile, the phenylcarbamoylmethylsulfanyl group introduces additional layers of complexity, potentially enhancing binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammation and immune responses. The thiadiazole scaffold has been extensively studied for its anti-inflammatory potential, and modifications to this core structure have led to several clinical candidates. N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide builds upon this foundation by incorporating additional functional groups that may enhance its efficacy and reduce side effects.

The compound's potential relevance in treating inflammatory diseases is further supported by its interaction with key enzymes and receptors involved in these pathways. For instance, the piperidine-1-sulfonyl group may interact with sulfonamide-based enzymes, while the thiadiazole core could engage with receptors or channels known to play a role in inflammation. Such interactions are critical for developing drugs that can precisely target disease mechanisms without affecting healthy biological processes.

The synthesis of N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it possible to construct such molecules with high precision and yield. The use of transition metal-catalyzed reactions and modern purification techniques has significantly improved the accessibility of this compound for further study.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary results suggest that it exhibits promising properties as an anti-inflammatory agent. Specifically, it has shown the ability to inhibit key inflammatory cytokines and modulate immune cell responses. These findings align with the growing interest in thiadiazole derivatives as potential therapeutics for chronic inflammatory conditions.

The development of new drugs often involves a multi-step process that includes optimization of potency, selectivity, and pharmacokinetic properties. N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide serves as a valuable starting point for further derivatization and testing. By modifying specific functional groups or exploring different analogs within this chemical series, researchers can fine-tune the compound's properties to meet specific therapeutic needs.

The integration of computational chemistry tools has also played a crucial role in understanding the molecular interactions of this compound. Techniques such as molecular docking and quantum mechanical calculations have provided insights into how N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide interacts with biological targets at an atomic level. These computational studies have guided experimental efforts and helped prioritize which analogs are most likely to exhibit desirable biological activity.

The future prospects for N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide are bright given its promising preclinical data and well-designed structure. Further research is warranted to explore its potential in treating various inflammatory diseases and to optimize its pharmacological profile. Collaborative efforts between synthetic chemists and biologists will be essential in translating this compound from a laboratory discovery into a viable therapeutic option.